![molecular formula C17H18N6O3S2 B2413132 2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)propanamide CAS No. 887347-37-7](/img/structure/B2413132.png)
2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)propanamide is a useful research compound. Its molecular formula is C17H18N6O3S2 and its molecular weight is 418.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Applications
A series of 4-({[2, 4-dioxo-2H-chromen-3 (4H)-ylidene] methyl} amino) sulfonamides, obtained through the condensation reaction of 4-hydroxycoumarin with various sulfonamides, displayed significant in-vitro antibacterial activity against both Gram-negative and Gram-positive bacterial strains, as well as in-vitro antifungal activity against various fungal strains. Compounds from this series showed potent cytotoxic activity against Artemia salina, highlighting their potential as antibacterial and antifungal agents with cytotoxic properties (Chohan, Shaikh, Rauf, & Supuran, 2006).
Synthesis and Characterization of Novel Compounds
Research has also focused on the synthesis of new compounds incorporating sulfonamide moieties for various therapeutic applications. For example, novel zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base were synthesized and characterized for their high singlet oxygen quantum yield. These properties are very important for Type II mechanisms in photodynamic therapy, suggesting their significant potential for treating cancer (Pişkin, Canpolat, & Öztürk, 2020).
Drug Design and Medicinal Chemistry
The sulfonamide group is a critical functional group in drug design, appearing in many marketed drugs. It is essential for the activity of sulfonamide antibacterials, which are inhibitors of tetrahydropteroic acid synthetase. Despite concerns about hypersensitivity and severe skin rash associated with sulfonamide drugs, recent reviews have clarified the role of the sulfonamide group in medicinal chemistry, illustrating its safety and essentiality in the development of new therapeutic agents (Kalgutkar, Jones, & Sawant, 2010).
properties
IUPAC Name |
2-[1-(4-methylphenyl)tetrazol-5-yl]sulfanyl-N-(4-sulfamoylphenyl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O3S2/c1-11-3-7-14(8-4-11)23-17(20-21-22-23)27-12(2)16(24)19-13-5-9-15(10-6-13)28(18,25)26/h3-10,12H,1-2H3,(H,19,24)(H2,18,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDCQUFJDVNVRHD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)SC(C)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.